2-(isopropylthio)-5-(5-methylthiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 5-(5-methylthiophen-2-yl)-2-propan-2-ylsulfanyl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C19H21N3O2S2/c1-9(2)25-19-21-17-16(18(24)22-19)15(13-8-7-10(3)26-13)14-11(20-17)5-4-6-12(14)23/h7-9,15H,4-6H2,1-3H3,(H2,20,21,22,24)
• InChI Key: GJZYBMMNSXZFDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2C3=C(CCCC3=O)NC4=C2C(=O)NC(=N4)SC(C)C
• Molecular Formula: C19H21N3O2S2
• Molecular Weight: 387.5 g/mol

Description

2-(isopropylthio)-5-(5-methylthiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C19H21N3O2S2 and its molecular weight is 387.52. The purity is usually 95%.
BenchChem offers high-quality 2-(isopropylthio)-5-(5-methylthiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(isopropylthio)-5-(5-methylthiophen-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antioxidant Properties

New hexahydropyrimido[5,4-c]quinoline derivatives have been synthesized through a process derived from ethyl 4-phenyl-6-methyl-2-oxo tetrahydropyrimidine-5-carboxylates, showcasing significant antioxidant properties. This was evidenced by their scavenging effects on 2,2-diphenyl-1-picrylhydrazyl (DPPH) radicals and hydroxyl radicals, with compounds containing the thiourea moiety demonstrating enhanced activity (Ismaili et al., 2008).

Metallochromic Behavior

Quinoline-5,8-dione derivatives have exhibited remarkable metallochromic behavior, which changes color in the presence of certain metal salts. This property could be harnessed for the development of new chemosensors or materials with unique optical properties (Yoshida et al., 1992).

Building Blocks for Heterocycles

The reaction of lithiated allenic compounds with isothiocyanates has been used to produce thioimidates, which serve as intermediates in synthesizing a variety of heterocycles including pyrroles, quinolines, and thiophene derivatives. These methodologies offer novel approaches to constructing complex molecules with potential pharmacological applications (Brandsma & Nedolya, 2004).